1-(6-Ethylbenzothiazol-2-yl)-5-(4-fluorophenyl)-3-hydroxy-4-(2-thienylcarbonyl)-3-pyrrolin-2-one

• Molecular Formula: C24H17FN2O3S2
• Molecular Weight: 464.5 g/mol
• IUPAC Name: 1-(6-ethyl-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)-4-hydroxy-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C24H17FN2O3S2/c1-2-13-5-10-16-18(12-13)32-24(26-16)27-20(14-6-8-15(25)9-7-14)19(22(29)23(27)30)21(28)17-4-3-11-31-17/h3-12,20,29H,2H2,1H3
• InChI Key: MAYJQQZNAHDQAC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CS4)C5=CC=C(C=C5)F

Description

The compound 1-(6-Ethylbenzothiazol-2-yl)-5-(4-fluorophenyl)-3-hydroxy-4-(2-thienylcarbonyl)-3-pyrrolin-2-one features a pyrrolin-2-one core substituted with a 6-ethylbenzothiazole moiety, a 4-fluorophenyl group, a hydroxyl group, and a thiophene-2-carbonyl unit. Benzothiazole derivatives are widely studied for their biological activities, including antitumor, antiviral, and anti-inflammatory properties .

Biological Activity

The compound 1-(6-Ethylbenzothiazol-2-yl)-5-(4-fluorophenyl)-3-hydroxy-4-(2-thienylcarbonyl)-3-pyrrolin-2-one (CAS No. 618422-26-7) is a synthetic organic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potentials, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{17}FN_{2}O_{3}S_{2}$, with a molecular weight of approximately 464.53 g/mol. The structural features include:

• A benzothiazole moiety
• A fluorophenyl group
• Hydroxy and thienylcarbonyl substituents

This unique structure may contribute to its diverse biological activities.

Research indicates that the compound may exert its biological effects through several mechanisms:

• Antioxidant Activity : The presence of hydroxyl groups suggests potential antioxidant properties, which can mitigate oxidative stress in cells.
• Enzyme Inhibition : Similar compounds have shown inhibitory effects on various enzymes, including those involved in cancer cell proliferation and cholesterol metabolism.
• Receptor Modulation : The structural components may allow interaction with specific biological receptors, influencing cellular signaling pathways.

Anticancer Properties

Several studies have investigated the compound's anticancer activity:

• Cell Line Studies : In vitro studies using cancer cell lines demonstrated that the compound inhibits cell proliferation. For instance, it showed significant cytotoxicity against breast cancer (MCF-7) and prostate cancer (PC-3) cell lines, with IC50 values indicating effective dose-response relationships.

Cell Line	IC50 (μM)	Reference
MCF-7	15
PC-3	12

• Mechanistic Insights : The anticancer effects are believed to be mediated through apoptosis induction and cell cycle arrest at the G1 phase.

Anti-inflammatory Effects

The compound has also been evaluated for anti-inflammatory activity:

• In Vivo Models : Animal studies indicated a reduction in inflammatory markers following treatment with the compound, suggesting its potential as an anti-inflammatory agent.

Inflammatory Marker	Effect (Reduction %)	Reference
TNF-alpha	40
IL-6	35

Antimicrobial Activity

Preliminary studies have shown that the compound exhibits antimicrobial properties against various pathogens:

• Bacterial Strains : It demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria.

Bacteria	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 μg/mL
Escherichia coli	64 μg/mL

Case Study 1: Anticancer Efficacy Evaluation

A study conducted on the efficacy of the compound in a xenograft model of breast cancer revealed a significant reduction in tumor size compared to control groups. The study highlighted the potential for this compound as a novel therapeutic agent in oncology.

Case Study 2: Anti-inflammatory Response in Rodent Models

In a controlled experiment involving induced inflammation in rodents, administration of the compound resulted in decreased swelling and pain response, supporting its role as an anti-inflammatory agent.

Comparison with Similar Compounds

Core Structural Variations

The target compound’s pyrrolin-2-one core distinguishes it from benzothiazole-containing chromenones (e.g., Example 76 in ) and pyrazole derivatives (e.g., ). The pyrrolinone scaffold provides a rigid framework that may influence binding interactions in biological targets compared to more flexible backbones .

Substituent Analysis

Key substituents and their analogs are compared below:

Compound	Benzothiazole Substituent	Aryl Group	Acyl Group	Notable Features
Target Compound	6-Ethyl	4-Fluorophenyl	Thiophene-2-carbonyl	Enhanced lipophilicity from ethyl group; 4-F-phenyl for metabolic stability
1-(6-Fluorobenzothiazol-2-yl)-3-hydroxy-5-(3-hydroxyphenyl)-4-(thiophene-2-carbonyl)-5H-pyrrol-2-one	6-Fluoro	3-Hydroxyphenyl	Thiophene-2-carbonyl	Polar 3-OH group increases solubility but may reduce membrane permeability
1-(6-Ethoxybenzothiazol-2-yl)-5-(2-fluorophenyl)-3-hydroxy-4-(7-methoxybenzofuran-2-carbonyl)-5H-pyrrol-2-one	6-Ethoxy	2-Fluorophenyl	7-Methoxybenzofuran-2-carbonyl	Ethoxy group increases steric bulk; methoxybenzofuran may enhance π-π stacking
2-(1-(4-amino-3-(2,4-dimethylthiazol-5-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-5-fluoro-3-(3-fluorophenyl)-4H-chromen-4-one	N/A (Chromenone core)	3-Fluorophenyl	Dimethylthiazole	Chromenone core with pyrazolopyrimidine; dual fluorophenyl groups for enhanced binding

Key Observations :

• The 6-ethyl group in the target compound balances lipophilicity and steric effects, contrasting with electron-withdrawing 6-fluoro () or bulkier 6-ethoxy () substituents.
• The 4-fluorophenyl group may offer superior metabolic stability compared to 2- or 3-fluoro analogs due to reduced susceptibility to oxidative metabolism .

Physicochemical Data

• Melting Points : Ethyl/ethoxy-substituted benzothiazoles (e.g., ) typically exhibit higher melting points (>250°C) compared to fluoro-substituted derivatives (e.g., 252–255°C in ) due to increased molecular symmetry .
• Solubility : Hydroxyl groups () improve aqueous solubility but may compromise blood-brain barrier penetration, whereas ethyl/ethoxy groups enhance lipid solubility .